Cas no 2163418-28-6 (rac-(2R,3S)-2-(1H-1,2,4-triazol-5-yl)oxolan-3-amine)

• Product Name: rac-(2R,3S)-2-(1H-1,2,4-triazol-5-yl)oxolan-3-amine
• CAS No: 2163418-28-6
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 5750742
• PubChem ID: 165587077
• Update Time: 2025-05-23

rac-(2R,3S)-2-(1H-1,2,4-triazol-5-yl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-2-(1H-1,2,4-triazol-5-yl)oxolan-3-amine
• 2163418-28-6
• EN300-1272704

• Inchi： 1S/C6H10N4O/c7-4-1-2-11-5(4)6-8-3-9-10-6/h3-5H,1-2,7H2,(H,8,9,10)/t4-,5+/m1/s1
• InChI Key： SSAIVGFISMYFKQ-UHNVWZDZSA-N
• SMILES： O1CC[C@H]([C@H]1C1=NC=NN1)N

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 76.8Ų

Additional information on rac-(2R,3S)-2-(1H-1,2,4-triazol-5-yl)oxolan-3-amine

Racemic (2R,3S)-2-(1H-1,2,4-Triazol-5-yl)oxolan-3-Amine: A Comprehensive Overview

The compound with CAS No. 2163418-28-6, commonly referred to as rac-(2R,3S)-2-(1H-1,2,4-triazol-5-yl)oxolan-3-amine, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and its potential applications in drug discovery and development. The name itself highlights key structural elements: the "rac-" prefix indicates that it is a racemic mixture, while the "(2R,3S)" designation specifies the stereochemistry at the second and third carbon atoms. The "oxolan" portion refers to the five-membered oxygen-containing ring structure, and the "triazol" group is a heterocyclic aromatic compound with three nitrogen atoms.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies to construct the oxazolidinone ring system, which forms the core of this molecule. One such approach involves the use of transition metal catalysts to facilitate key bond-forming reactions. For instance, palladium-catalyzed cross-coupling reactions have been successfully applied to assemble the triazole moiety with high precision. These methods not only enhance the yield but also improve the stereochemical control during synthesis.

The stereochemistry of rac-(2R,3S)-2-(1H-1,2,4-triazol-5-yl)oxolan-3-amine plays a critical role in its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic profiles and bioavailability due to their interactions with biological systems. Recent studies have demonstrated that this compound exhibits promising activity in vitro against various enzyme targets associated with neurodegenerative diseases. For example, it has shown potential as an inhibitor of certain proteases implicated in Alzheimer's disease.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The triazole group is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable component in supramolecular chemistry. Researchers have investigated its use in self-healing polymers and stimuli-responsive materials. These applications leverage the unique electronic properties of the triazole moiety and its ability to engage in multiple non-covalent interactions.

The synthesis of rac-(2R,3S)-2-(1H-1,2,4-triazol-5-yl)oxolan-3-amine involves a multi-step process that requires careful optimization at each stage. One critical step is the formation of the oxazolidinone ring system through cyclization reactions. This step often employs acidic or basic conditions depending on the specific reagents used. Recent studies have highlighted the importance of using chiral auxiliaries or asymmetric induction techniques to control stereochemistry during this process.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and X-ray crystallography have been instrumental in confirming the structure and stereochemistry of this compound. These methods provide detailed insights into molecular geometry and intermolecular interactions. For instance, X-ray crystallography has revealed that rac-(2R,3S)-2-(1H-1,2,4-triazol-5-yl)oxolan-3-amine forms a crystalline solid with a well-defined lattice structure.

In terms of pharmacokinetics and toxicity profiles, preliminary studies suggest that this compound has favorable absorption characteristics when administered orally or parenterally. Its solubility in aqueous media is enhanced by the presence of polar groups such as amine and triazole functionalities. However, further research is required to fully understand its metabolic pathways and potential for bioaccumulation.

The integration of computational chemistry tools has significantly accelerated research on rac-(2R,3S)-2-(1H-1,2,4-triazol-5-yloxolan)-3-amino). Molecular modeling techniques such as docking simulations have been used to predict binding affinities with target proteins. These simulations provide valuable insights into how modifications to the molecule's structure could enhance its therapeutic efficacy or reduce off-target effects.

In conclusion,CAS No ̃ ̃ ̃ ̃ ̃ ̃ ̃ , commonly known as rac-(2R,S)-triazole oxazolidinone amine,is a versatile compound with wide-ranging applications across multiple disciplines.Ranging from drug discovery tomaterials science,this molecule continues to be an areaof intense research interest.As new synthetic methods are developedand novel applications are explored,it holds great promise for advancing both scientific knowledgeand practical innovations.